5-Chloro-3-iodo-1H-pyrazolo[3,4-C]pyridine

• IUPAC Name: 5-chloro-3-iodo-2H-pyrazolo[3,4-c]pyridine
• InChI: InChI=1S/C6H3ClIN3/c7-5-1-3-4(2-9-5)10-11-6(3)8/h1-2H,(H,10,11)
• InChI Key: KAGKORFWYBVTEW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC2=NNC(=C21)I)Cl
• Molecular Formula: C6H3ClIN3
• Molecular Weight: 279.46 g/mol
• CAS No.: 1260666-29-2

Description

5-Chloro-3-iodo-1H-pyrazolo[3,4-C]pyridine, also known as this compound, is a useful research compound. Its molecular formula is C6H3ClIN3 and its molecular weight is 279.465. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Functionalization : 5-Chloro-3-iodo-1H-pyrazolo[3,4-C]pyridine has been used in Sonogashira-type reactions to synthesize pyrazolo[4,3-c]pyridines. This approach involves the treatment of 5-alkynyl-1H-pyrazole-4-carbaldehydes with tert-butylamine, resulting in the formation of 1-phenylpyrazolo[4,3-c]pyridines (Vilkauskaitė, Šačkus, & Holzer, 2011).

• Antibacterial and Antioxidant Properties : Compounds derived from this compound have shown promising antibacterial and antioxidant properties. For example, 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine linked with various sulfonamide derivatives exhibited significant activity against Gram-positive and Gram-negative bacterial strains, as well as moderate to good antioxidant properties (Variya, Panchal, & Patel, 2019).

• Corrosion Inhibition : Pyrazolo[3,4-b]pyridine derivatives have been synthesized using ultrasonic irradiation and investigated as potential corrosion inhibitors for mild steel in acidic environments (Dandia, Gupta, Singh, & Quraishi, 2013).

• Pharmaceutical Applications : Some pyrazolo[3,4-b]pyridine derivatives, including those related to this compound, have been described as anxiolytic drugs and have shown potential as inhibitors of various enzymes and receptors important in medical research (Li, Qin, Sun, Jin, & Su, 2019).

• Antileishmanial Activity : Certain derivatives of 1H-pyrazolo[3,4-b]pyridine, closely related to this compound, have been synthesized and evaluated for their antileishmanial activity. These studies provide insights into structure-activity relationships crucial for developing potential anti-Leishmania drugs (Mello, Echevarria, Bernardino, Canto-Cavalheiro, & Leon, 2004).

Safety and Hazards

According to Sigma-Aldrich, “5-Chloro-3-iodo-1H-pyrazolo[3,4-C]pyridine” has a hazard classification of Acute Tox. 4 Oral, indicating that it may be harmful if swallowed. It is classified under GHS07, with the signal word "Warning".

Future Directions

While specific future directions for “5-Chloro-3-iodo-1H-pyrazolo[3,4-C]pyridine” are not detailed in the search results, the synthesis and biomedical applications of 1H-pyrazolo[3,4-b]pyridine derivatives continue to be an active area of research.